Cas no 2172184-46-0 (2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid)

• Product Name: 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid
• CAS No: 2172184-46-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6246382
• PubChem ID: 165551980
• Update Time: 2025-05-20

2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid
• EN300-1487618
• 2172184-46-0
• 2-{N-tert-butyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}acetic acid

• Inchi： 1S/C25H28N2O5/c1-24(2,3)27(14-21(28)29)22(30)25(12-13-25)26-23(31)32-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： XHRQHDFQPZOFGN-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid

Comprehensive Analysis of 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid (CAS No. 2172184-46-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid (CAS No. 2172184-46-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl protecting group and a cyclopropylformamido backbone, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its applications due to its unique properties, such as enhanced stability and compatibility with solid-phase peptide synthesis (SPPS) protocols.

The compound’s N-tert-butyl moiety and Fmoc-protected amino group make it particularly valuable for constructing complex peptide architectures. With the growing demand for peptide-based therapeutics—driven by advancements in targeted drug delivery and biologics—this molecule has garnered attention in both academic and industrial settings. Its role in facilitating the synthesis of cyclic peptides and peptidomimetics aligns with current trends in drug discovery, where researchers seek to overcome limitations of traditional small molecules.

One of the most frequently asked questions in scientific forums revolves around the synthetic utility of CAS No. 2172184-46-0. The compound’s ability to act as a building block for constrained peptides is a key advantage, as it introduces conformational rigidity, which can enhance binding affinity and metabolic stability. This property is critical in the design of GPCR-targeting peptides and enzyme inhibitors, areas of high interest in oncology and neurodegenerative disease research.

Another hot topic is the green chemistry applications of this compound. As sustainability becomes a priority in pharmaceutical manufacturing, researchers are investigating eco-friendly synthetic routes for Fmoc-protected intermediates like 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid. Innovations in solvent-free reactions and catalytic methods are being explored to reduce waste and improve yields, addressing the industry’s push toward greener processes.

From a technical perspective, the compound’s solubility profile and reactivity under mild conditions make it a versatile tool for chemists. Its compatibility with automated peptide synthesizers has further boosted its adoption in high-throughput screening (HTS) workflows. These attributes are particularly relevant in the context of combinatorial chemistry, where rapid iteration and optimization of peptide libraries are essential for identifying lead compounds.

In summary, 2-{N-tert-butyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}acetic acid (CAS No. 2172184-46-0) represents a critical asset in modern synthetic chemistry. Its applications span from peptide drug development to bioconjugation strategies, reflecting its broad utility. As research continues to uncover new methodologies and therapeutic potentials, this compound is poised to remain at the forefront of innovation in the life sciences.